Cas no 51450-44-3 ((2s)-oxan-2-ylmethanol)

• Product Name: (2s)-oxan-2-ylmethanol
• CAS No: 51450-44-3
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD22681529
• CID: 362259
• PubChem ID: 6950811
• Update Time: 2025-04-19

(2s)-oxan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-methanol, tetrahydro-, (S)-
• (2s)-oxan-2-ylmethanol
• 51450-44-3
• ROTONRWJLXYJBD-LURJTMIESA-N
• P13405
• A905796
• SCHEMBL1691224
• (2S)-2-Hydroxymethyloxane
• (2S)-tetrahydro-2H-pyran-2-ylmethanol
• [(2S)-oxan-2-yl]methanol
• BS-42792
• DTXSID80426209
• CS-0136660
• MFCD22681529
• (S)-(Tetrahydro-2H-pyran-2-yl)methanol

• MDL： MFCD22681529
• Inchi： 1S/C6H12O2/c7-5-6-3-1-2-4-8-6/h6-7H,1-5H2/t6-/m0/s1
• InChI Key： ROTONRWJLXYJBD-LURJTMIESA-N
• SMILES： O1CCCC[C@H]1CO

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes